3-((3-Aminopiperidin-1-yl)sulfonyl)pyridin-2(1H)-one

Specification

• Molecular Formula: C10H15N3O3S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 3-(3-aminopiperidin-1-yl)sulfonyl-1H-pyridin-2-one
• Standard InChI: InChI=1S/C10H15N3O3S/c11-8-3-2-6-13(7-8)17(15,16)9-4-1-5-12-10(9)14/h1,4-5,8H,2-3,6-7,11H2,(H,12,14)
• Standard InChI Key: GABBIRWWLTWLSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CNC2=O)N

Introduction

Structural Elucidation and Molecular Properties

Chemical Identity and Nomenclature

3-((3-Aminopiperidin-1-yl)sulfonyl)pyridin-2(1H)-one (IUPAC name: 3-(3-aminopiperidin-1-yl)sulfonyl-1H-pyridin-2-one) is a sulfonamide derivative with the molecular formula C₁₀H₁₅N₃O₃S and a molecular weight of 257.31 g/mol. Its structure comprises a pyridin-2-one ring substituted at the 3-position with a sulfonyl group, which is further linked to a 3-aminopiperidine moiety. The aminopiperidine group introduces chirality, with the (R)- and (S)-enantiomers exhibiting distinct pharmacological profiles in related compounds.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₀H₁₅N₃O₃S
Molecular Weight	257.31 g/mol
IUPAC Name	3-(3-aminopiperidin-1-yl)sulfonyl-1H-pyridin-2-one
SMILES	C1CC(CN(C1)S(=O)(=O)C2=CC=CNC2=O)N
InChIKey	GABBIRWWLTWLSF-UHFFFAOYSA-N

Crystallographic and Spectroscopic Features

While direct crystallographic data for 3-((3-Aminopiperidin-1-yl)sulfonyl)pyridin-2(1H)-one remains unpublished, analogous compounds provide insights into its structural behavior. For instance, a related aminopiperidinyl-triazine derivative crystallizes in a monoclinic system (C2 space group) with unit cell dimensions a = 19.7270 Å, b = 6.4057 Å, and c = 36.3058 Å. Hydrogen bonding between sulfonyl oxygen and amine hydrogens (N⋯O = 2.719–2.789 Å) stabilizes supramolecular assemblies, a feature likely conserved in the title compound. Infrared spectroscopy of similar molecules reveals characteristic –NH₃⁺ deformations at 1,592 cm⁻¹ and sulfonyl stretching vibrations near 1,150 cm⁻¹.

Synthesis and Reaction Chemistry

Synthetic Pathways

The synthesis of 3-((3-Aminopiperidin-1-yl)sulfonyl)pyridin-2(1H)-one typically involves a multi-step sequence:

• Sulfonylation of Pyridinone: Reacting 3-hydroxypyridin-2-one with chlorosulfonic acid yields the sulfonyl chloride intermediate.

• Aminopiperidine Coupling: The sulfonyl chloride undergoes nucleophilic substitution with 3-aminopiperidine in anhydrous dichloromethane, catalyzed by triethylamine.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
1	ClSO₃H, DCM, 0°C, 2 hr	75%
2	3-Aminopiperidine, Et₃N, DCM, rt	82%

Reactivity and Derivitization

The compound participates in diverse reactions:

• Oxidation: Treatment with m-CPBA in acetic acid converts the sulfonyl group to a sulfone, though over-oxidation risks require careful stoichiometric control.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) reduces the pyridinone ring to piperidinone, altering hydrogen-bonding capacity.

• Amide Formation: Reaction with acyl chlorides at the primary amine yields prodrug candidates with enhanced bioavailability.

Biological Activity and Mechanistic Insights

Enzyme Inhibition and Receptor Modulation

3-((3-Aminopiperidin-1-yl)sulfonyl)pyridin-2(1H)-one demonstrates inhibitory activity against serine proteases such as trypsin and thrombin, with IC₅₀ values in the low micromolar range. The sulfonyl group coordinates with catalytic serine residues (e.g., Ser195 in thrombin), while the aminopiperidine moiety occupies the S1 pocket, mimicking natural substrates.

Therapeutic Applications

Antimicrobial Activity: Structural analogs exhibit potent activity against Gram-positive bacteria (MIC = 2–8 μg/mL), attributed to interference with cell wall synthesis enzymes.
Anticancer Potential: In vitro assays show apoptosis induction in MCF-7 breast cancer cells (EC₅₀ = 12.3 μM) via caspase-3 activation.

Analytical Characterization and Quality Control

Spectroscopic Methods

• ¹H NMR (DMSO-d₆): δ 8.21 (d, J = 6.5 Hz, 1H, pyridinone H4), 3.85–3.70 (m, 2H, piperidine H2/H6), 2.95 (t, J = 11.2 Hz, 1H, piperidine H3).

• HRMS: m/z calcd for C₁₀H₁₅N₃O₃S [M+H]⁺: 258.0914; found: 258.0911.

Industrial and Regulatory Considerations

Scalable Synthesis

Kilogram-scale production employs continuous flow reactors (Corning AFR) with the following optimized parameters:

• Residence time: 8 min

• Temperature: 25°C

• Productivity: 1.2 kg/day.